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Executive Summary
UR-3216 is a novel, orally bioavailable double prodrug of UR-2922, a potent and selective

antagonist of the platelet glycoprotein IIb/IIIa (GPIIb/IIIa) receptor. Developed for the prevention

and treatment of cardiovascular diseases, UR-3216 exhibits a favorable pharmacological

profile characterized by high affinity, slow dissociation from its target, and a superior in vivo

efficacy and safety profile compared to other oral GPIIb/IIIa antagonists. This technical guide

provides a comprehensive overview of the pharmacological properties of UR-3216, including its

mechanism of action, binding kinetics, in vitro and in vivo pharmacology, and pharmacokinetic

profile. Detailed experimental methodologies for key assays are also provided to facilitate

further research and development.

Mechanism of Action
UR-3216 is a double prodrug that undergoes rapid bioconversion in the liver to its active form,

UR-2922.[1] UR-2922 is a high-affinity antagonist of the GPIIb/IIIa receptor, the final common

pathway for platelet aggregation.[1][2][3] By binding to the GPIIb/IIIa receptor, UR-2922

competitively inhibits the binding of fibrinogen and other ligands, thereby preventing platelet
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aggregation and thrombus formation.[1] A key feature of UR-2922 is its inability to induce

ligand-induced binding sites (LIBS), a conformational change in the GPIIb/IIIa receptor that can

lead to paradoxical prothrombotic effects and thrombocytopenia, which has been a significant

issue with other small molecule GPIIb/IIIa antagonists.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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